Cas no 1005307-23-2 (methyl 4-({[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate)

• Product Name: methyl 4-({[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate
• CAS No: 1005307-23-2
• MF: C₂₀H₁₅ClN₄O₃S
• MW: 426.876101732254
• CID: 5840239
• Update Time: 2025-06-08

methyl 4-({[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• NBTGDYGENWYEQF-UHFFFAOYSA-N
• methyl 4-({[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate

• Inchi： 1S/C20H15ClN4O3S/c1-28-19(27)13-4-2-12(3-5-13)11-29-20-23-17-16(18(26)24-20)10-22-25(17)15-8-6-14(21)7-9-15/h2-10,22H,11H2,1H3
• InChI Key： WVXASNNWYFHXPZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CSC2=NC(=O)C3=CNN(C4=CC=C(Cl)C=C4)C3=N2)C=C1

Additional information on methyl 4-({[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate

Methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate (CAS No. 1005307-23-2): A Comprehensive Overview

Methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate, identified by its CAS number 1005307-23-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate features a benzoate moiety linked to a sulfanyl group, which is further connected to a pyrazolo[3,4-d]pyrimidine core. The presence of the 4-chlorophenyl group and the oxo group on the pyrazolo[3,4-d]pyrimidine ring enhances its chemical reactivity and biological significance. This unique structural framework makes it a valuable scaffold for designing novel pharmaceutical agents.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from pyrazolo[3,4-d]pyrimidine derivatives. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The sulfanyl group in methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate plays a crucial role in modulating its interactions with biological targets, thereby influencing its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that pyrazolo[3,4-d]pyrimidine derivatives can disrupt signaling pathways critical for tumor growth and survival. The specific arrangement of functional groups in methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate suggests that it may interact with targets such as kinases and other enzymes implicated in cancer metabolism.

Furthermore, the benzoate moiety in this compound contributes to its solubility and bioavailability, which are essential factors for drug efficacy. The combination of these structural features makes methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate a promising candidate for further investigation in preclinical and clinical settings.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of more sophisticated derivatives of pyrazolo[3,4-d]pyrimidine. These tools have enabled researchers to predict the binding affinity and specificity of compounds like methyl 4-({[[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl}methyl)benzoate to biological targets with greater accuracy. This has led to the identification of novel analogs with enhanced pharmacological properties.

The synthesis of methyl 4-({[[1-(4-chlorophenyl)-4-oxyo-H,H,pyrazolo[3'44'dipyrimidin6 yl}sulfinylethylethanoate) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the appropriate position on the pyrazolo[3'44'dipyrimidin core is critical for achieving the desired biological activity. Researchers have employed various synthetic strategies to optimize yield and purity.

In conclusion，methyl 44{[[11(44chlorphenyl)44oxyo-H,H,pyrarzol04'dipyrmidin6 ylsulfinylethylethanoate) represents a significant advancement in the development of novel pharmaceutical agents. Its unique structural features and promising biological activities make it a valuable compound for further research. As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in the discovery and development of new treatments.